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Compound of Interest

Compound Name: Novobiocin

Cat. No.: B609625 Get Quote

Essential Safety and Handling Guide for Novobiocin
This guide provides crucial safety protocols and operational plans for laboratory personnel

handling Novobiocin. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification
Novobiocin sodium salt is a hazardous substance that requires careful handling. Key hazards

include:

Serious Eye Irritation: Causes significant irritation upon contact with eyes.[1][2]

Skin Sensitization: May cause an allergic skin reaction upon contact.[1][2]

Harmful if Swallowed: Ingestion can be harmful to health.[2]

The substance is typically accompanied by the GHS07 pictogram and the signal word

"Warning".[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Novobiocin to minimize exposure risk.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166 to protect

against dust particles and

splashes.[3]

Skin Protection

Chemical-resistant gloves

(e.g., disposable vinyl gloves)

and a lab coat or protective

clothing.[4][5]

Prevents direct skin contact

and potential allergic reactions.

[3] Contaminated work clothing

must not be taken out of the

lab.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when working

outside of a ventilated

enclosure, if dust is generated,

or if irritation is experienced.[3]

Use is necessary in areas with

insufficient ventilation.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Novobiocin is essential for safety.

Preparation and Pre-Handling
Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood or a ventilated enclosure to control exposure.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers), a

pre-labeled waste container, and spill cleanup materials before you begin.

PPE Inspection: Don all required PPE as specified in the table above. Check gloves for any

tears or punctures before use.

Safe Handling of Novobiocin Powder
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Avoid Dust: Handle the solid compound carefully to prevent the formation and inhalation of

dust.[1][3]

Weighing: If possible, weigh the material within a ventilated enclosure.

Solution Preparation: When dissolving the solid, add the powder to the solvent slowly to

avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly with soap and water after handling is complete.

[1][4]

Post-Handling and Cleanup
Decontamination: Wipe down all surfaces and equipment with an appropriate cleaning agent.

PPE Removal: Remove gloves and other disposable PPE, placing them directly into the

designated hazardous waste container. Wash hands again after removing PPE.

Storage: Store Novobiocin in a tightly sealed container in a cool (2–8 °C), dry, and dark

place, protected from moisture.[1][6]

Exposure Management and First Aid
Immediate and appropriate action is critical in the event of accidental exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open.[3] Remove contact lenses if present and

easy to do.[6] Seek medical attention if irritation

persists.[2][6]

Skin Contact

Wash the affected area immediately and

thoroughly with plenty of soap and water for at

least 15 minutes.[3][5] If a skin rash or irritation

occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.

Inhalation

Move the person to fresh air. If symptoms like

respiratory irritation occur, seek medical

attention immediately.[3]

Ingestion

Rinse the mouth with water and then drink

plenty of water.[3] Do not induce vomiting.[2]

Seek medical attention if you feel unwell.[3]

Below is a workflow diagram for managing an exposure event.
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Novobiocin Exposure Response Workflow

Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhaled

Ingestion

Swallowed

Wash with soap & water
for at least 15 minutes.

Rinse eyes with water
for at least 15 minutes.

Move to fresh air.
Rinse mouth, drink water.
Do NOT induce vomiting.

Seek Medical Attention
(if symptoms persist or for ingestion)

If irritation/rash occurs If irritation persists If symptoms occur
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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